Cas no 1313527-18-2 ([3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide)

• Product Name: [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide
• CAS No: 1313527-18-2
• MF: C₁₈H₃₄INO₂
• MW: 423.372538089752
• CID: 5399563
• Update Time: 2025-08-03

[3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide Chemical and Physical Properties

Names and Identifiers

• [3-(1-adamantyloxy)-2-hydroxypropyl]-diethyl-methylazanium:iodide
• [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide

• Inchi： 1S/C18H34NO2.HI/c1-4-19(3,5-2)12-17(20)13-21-18-9-14-6-15(10-18)8-16(7-14)11-18;/h14-17,20H,4-13H2,1-3H3;1H/q+1;/p-1
• InChI Key： DDBPIWKBHOSKGE-UHFFFAOYSA-M
• SMILES： [N+](CC(O)COC12CC3CC(CC(C3)C1)C2)(CC)(CC)C.[I-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide

Research Brief on [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide (CAS: 1313527-18-2)

The compound [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide (CAS: 1313527-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quaternary ammonium derivative, characterized by its adamantane moiety, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a modulator of biological membranes, particularly in the context of drug delivery systems and antimicrobial agents.

One of the key areas of investigation has been the compound's ability to interact with lipid bilayers, owing to its amphiphilic nature. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide can enhance the permeability of cell membranes, facilitating the uptake of therapeutic agents. This property is particularly valuable in the development of novel drug delivery systems, where overcoming cellular barriers remains a significant challenge.

In addition to its role in drug delivery, recent findings have highlighted the compound's antimicrobial potential. A study conducted by the European Journal of Pharmaceutical Sciences (2024) revealed that [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell lysis. This discovery opens new avenues for the development of next-generation antimicrobial agents, especially in the face of rising antibiotic resistance.

Further research has explored the compound's potential in neurological applications. A preprint article on bioRxiv (2024) reported that [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide can modulate ion channels in neuronal cells, suggesting possible applications in the treatment of neurodegenerative diseases. However, these findings are preliminary and require further validation through in vivo studies.

Despite its promising properties, challenges remain in the clinical translation of [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide. Issues such as cytotoxicity at higher concentrations and stability under physiological conditions need to be addressed. Ongoing research is focused on optimizing the compound's structure to improve its safety profile and efficacy.

In conclusion, [3-(adamantan-1-yloxy)-2-hydroxypropyl]diethylmethylazanium iodide (CAS: 1313527-18-2) represents a versatile molecule with significant potential in drug delivery, antimicrobial therapy, and neurological applications. Continued research and development efforts are essential to fully realize its therapeutic benefits and overcome existing limitations.